Cas no 55792-46-6 (Benzenamine, 3-(octyloxy)-)
Benzenamine, 3-(octyloxy)- structure
Product Name:Benzenamine, 3-(octyloxy)-
CAS No:55792-46-6
MF:C14H23NO
MW:221.338524103165
CID:350880
PubChem ID:4459298
Update Time:2025-04-19
Benzenamine, 3-(octyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 3-(octyloxy)-
- 3-octoxyaniline
- M-(OCTYLOXY)ANILINE
- DTXSID20403498
- SCHEMBL11297325
- 55792-46-6
- AKOS009262959
-
- Inchi: 1S/C14H23NO/c1-2-3-4-5-6-7-11-16-14-10-8-9-13(15)12-14/h8-10,12H,2-7,11,15H2,1H3
- InChI Key: GKKMQSPQVMSBOP-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C=1)N)CCCCCCCC
Computed Properties
- Exact Mass: 221.17809
- Monoisotopic Mass: 221.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- PSA: 35.25
Benzenamine, 3-(octyloxy)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
55792-46-6 (Benzenamine, 3-(octyloxy)-) Related Products
- 39905-44-7(4-Heptyloxyaniline)
- 7502-06-9(p-Hexadecyloxyaniline)
- 39905-45-8(4-n-Octyloxyaniline)
- 39905-47-0(p-Decyloxyaniline)
- 65039-19-2(4-Dodecyloxyaniline)
- 2391-56-2(1,5-Bis(4-aminophenoxy)pentane)
- 4344-55-2(4-Butoxyaniline)
- 39905-50-5(4-(pentyloxy)aniline)
- 39905-57-2(4-(Hexyloxy)aniline)
- 50262-67-4(4-N-NONYLOXYANILINE)
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